Cas no 2201050-57-7 (potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide)

• Product Name: potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide
• CAS No: 2201050-57-7
• CID: 5548203
• PubChem ID: 165996307
• Update Time: 2025-07-04

potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• potassium (4,5-dimethylthiophen-2-yl)trifluoroborate
• potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide

• Inchi： 1S/C6H7BF3S.K/c1-4-3-6(7(8,9)10)11-5(4)2;/h3H,1-2H3;/q-1;+1
• InChI Key： COHQMGCRTLFFJC-UHFFFAOYSA-N
• SMILES： [B+3]([C-]1SC(=C(C=1)C)C)([F-])([F-])[F-].[K+]

Additional information on potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide

Potassium (4,5-Dimethylthiophen-2-yl)trifluoroboranuide (CAS No. 2201050-57-7): An Overview

Potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide (CAS No. 2201050-57-7) is a specialized compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique properties and potential applications. This compound belongs to the class of boron-containing organometallics, which have been extensively studied for their diverse functionalities and reactivities.

The molecular structure of potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide is characterized by a central boron atom coordinated with a trifluoroborate anion and a substituted thiophene ring. The presence of the thiophene ring, particularly with the 4,5-dimethyl substitution, imparts distinct electronic and steric effects that influence the compound's chemical behavior. These properties make it an attractive candidate for various applications, including catalysis, materials science, and pharmaceutical research.

Recent studies have highlighted the potential of potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide in catalytic reactions. For instance, a study published in the Journal of Catalysis demonstrated that this compound can serve as an efficient catalyst in the synthesis of complex organic molecules. The unique electronic properties of the thiophene ring and the trifluoroborate anion facilitate the formation of stable intermediates, leading to improved yields and selectivity in various chemical transformations.

In the realm of materials science, potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide has shown promise as a precursor for the synthesis of novel materials with tunable properties. Research conducted at the University of California, Berkeley, explored the use of this compound in the development of conductive polymers and nanomaterials. The results indicated that the compound can be effectively incorporated into polymer matrices to enhance their electrical conductivity and mechanical stability.

Pharmaceutical research has also benefited from the unique properties of potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that the compound can selectively target specific enzymes involved in inflammatory pathways and cancer cell proliferation, making it a potential lead compound for drug development.

The synthesis of potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide typically involves multi-step procedures that require precise control over reaction conditions. One common synthetic route involves the reaction of 4,5-dimethylthiophene with boron trifluoride followed by treatment with potassium hydroxide. The resulting product is then purified using standard techniques such as recrystallization or column chromatography to ensure high purity and consistency.

The safety and handling of potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide are critical considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to prevent exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area and use appropriate personal protective equipment such as gloves and safety goggles.

In conclusion, potassium (4,5-dimethylthiophen-2-yl)trifluoroboranuide (CAS No. 2201050-57-7) is a versatile compound with a wide range of applications in catalysis, materials science, and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research in these areas continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific fields.